BE“GH@ Methodological & Application

Check Availability & Pricing

Mass spectrometry parameters (MRM
transitions) for Efavirenz and Efavirenz-13C6

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Efavirenz-13C6

Cat. No.: B15557927

Quantitative Analysis of Efavirenz and Efavirenz-
3Ce by LC-MS/MS

Application Note

This document provides a detailed protocol for the quantitative analysis of Efavirenz and its
stable isotope-labeled internal standard, Efavirenz-13Ce, in human plasma using Liquid
Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This method is crucial for
therapeutic drug monitoring and pharmacokinetic studies in HIV-infected patients.[1][2][3]

Mass Spectrometry Parameters (MRM Transitions)

The quantification of Efavirenz and its internal standard is achieved using tandem mass
spectrometry in Multiple Reaction Monitoring (MRM) mode. Both positive and negative
ionization modes have been successfully applied.

Negative lonization Mode:

A highly sensitive method utilizes negative electrospray ionization (ESI) for the detection of
Efavirenz and Efavirenz-13Ce.[1][2][3][4] The precursor-to-fragment transitions are optimized for
maximum signal intensity.[1][2][4]
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Analyte Precursor lon (m/z) Product lon (m/z) lonization Mode
Efavirenz 314.20 243.90 Negative
Efavirenz-13Ce 320.20 249.90 Negative

Positive lonization Mode:

Alternatively, positive ESI can be employed for the analysis of Efavirenz. This approach may
use a different internal standard, such as Efavirenz-d>5.

Analyte Precursor lon (m/z)  Product lon (m/z) lonization Mode
Efavirenz 316 244 (Quantifier) Positive
Efavirenz 316 232 (Quialifier) Positive
Efavirenz-d5 321 246 Positive

Optimized Mass Spectrometer Settings (Negative
lonization)

For optimal performance in negative ionization mode, the following mass spectrometer
parameters have been established[1][2]:

Parameter Efavirenz Efavirenz-**Ce
Declustering Potential (DP) -55.40V -53.24V
Entrance Potential (EP) -7.0V -10V

Collision Energy (CE) -25.3 eV -25.11 eV

Collision Cell Exit Potential
(CXP)

-4.64V -4.39V

General Mass Spectrometer Working Parameters:[1][2]

o Collision Activated Dissociation (CAD) Gas: Medium
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e Curtain Gas: 35 psi

e Nebulizer Gas (Gas 1): 50 psi
o Heater Gas (Gas 2): 30 psi

e Source Temperature: 550°C

e Dwell Time: 250 ms

Experimental Protocol: Quantification in Human
Plasma

This protocol outlines a validated method for the determination of Efavirenz in human plasma.

[1](21(3]

3.1. Materials and Reagents:

Efavirenz and Efavirenz-13Ce analytical standards

Acetonitrile (HPLC grade)

Formic acid (LC-MS grade)

Ultrapure water

Human plasma (drug-free)

3.2. Sample Preparation: The protocol employs a simple and efficient protein precipitation
method.[1][2][3][4]

e To 50 pL of human plasma in a microcentrifuge tube, add the internal standard (Efavirenz-
13Ce).

¢ Precipitate the plasma proteins by adding a suitable volume of acetonitrile.

o Vortex the mixture thoroughly.
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o Centrifuge the sample to pellet the precipitated proteins.

o Transfer the supernatant and dilute it with an equal volume of water.[1][2][3]

« Inject the final solution into the LC-MS/MS system.

3.3. Liquid Chromatography Conditions: A gradient elution program is used to separate
Efavirenz from endogenous plasma components.[1][2][3]

Parameter Value

HPLC Column C18 column (e.g., Agilent Poroshell C18)[5]
Mobile Phase A 0.1% Formic acid in water

Mobile Phase B 0.1% Formic acid in acetonitrile

Flow Rate 0.3 mL/min

Total Run Time 5 minutes

. ] Approximately 2.6 minutes for both Efavirenz
Retention Time ]
and Efavirenz-13Cs

3.4. Calibration and Quality Control:

o Prepare calibration standards by spiking known concentrations of Efavirenz into drug-free
human plasma. A typical calibration range is 1.0-2,500 ng/mL.[1][2][3]

o Prepare quality control (QC) samples at low, medium, and high concentrations to assess the
accuracy and precision of the method.[1]

Workflow Diagram

The following diagram illustrates the key steps in the analytical workflow for the quantification of
Efavirenz.
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Analytical Workflow for Efavirenz Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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